Cas no 2097889-25-1 (2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide)

• Product Name: 2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide
• CAS No: 2097889-25-1
• MF: C₁₃H₁₅BrN₄O₂S₂
• MW: 403.317798852921
• CID: 6289056
• PubChem ID: 126853304
• Update Time: 2025-05-19

2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide
• 2-bromo-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzenesulfonamide
• 2097889-25-1
• F6549-2017
• 2-bromo-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide
• AKOS032467064

• Inchi： 1S/C13H15BrN4O2S2/c14-11-3-1-2-4-12(11)22(19,20)17-10-5-7-18(8-6-10)13-9-15-21-16-13/h1-4,9-10,17H,5-8H2
• InChI Key： FNDIZSLRGKWZBQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NC1CCN(C2C=NSN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 401.98198g/mol
• Monoisotopic Mass: 401.98198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 112Ų

Additional information on 2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide

Comprehensive Overview of 2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide (CAS No. 2097889-25-1)

The compound 2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide (CAS No. 2097889-25-1) is a highly specialized sulfonamide derivative with a unique molecular structure that combines a thiadiazole ring and a piperidine moiety. This structural complexity makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly drawn to its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in the development of novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in pharmaceutical research. The presence of the bromobenzene group in 2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide enhances its reactivity, making it a valuable intermediate in organic synthesis. This compound is often explored for its potential to act as a scaffold for designing new molecules with improved bioavailability and selectivity. Its CAS number 2097889-25-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in chemical innovation.

One of the most discussed topics in chemical research today is the role of heterocyclic compounds in addressing unmet medical needs. The 1,2,5-thiadiazole ring in this compound is a key feature that aligns with this trend, as it is known for its pharmacophoric properties. Scientists are investigating how modifications to the piperidin-4-yl group can influence the compound's binding affinity to specific biological targets. This has led to a surge in queries about structure-activity relationships (SAR) and molecular docking studies involving this molecule.

From a synthetic chemistry perspective, 2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide offers a fascinating case study in regioselective functionalization. The bromine atom at the benzene ring provides a handle for further derivatization, enabling the creation of diverse analogs. This flexibility is particularly appealing to researchers working on high-throughput screening and combinatorial chemistry. Online forums and scientific communities often debate the optimal conditions for its N-sulfonylation and cyclization reactions, highlighting its practical challenges and opportunities.

The compound's potential applications extend beyond drug development. Recent studies have explored its utility in material science, particularly in the design of organic semiconductors and photovoltaic materials. The thiadiazole moiety's electron-withdrawing properties contribute to its charge transport characteristics, making it a candidate for optoelectronic devices. This interdisciplinary appeal has made CAS No. 2097889-25-1 a trending topic in both chemistry and engineering circles.

As the scientific community continues to prioritize green chemistry, researchers are also investigating eco-friendly synthesis routes for 2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide. Questions about catalytic efficiency, solvent selection, and waste reduction are frequently raised in peer-reviewed journals. The compound's molecular weight and solubility profile further influence these discussions, as they impact its scalability and environmental footprint.

In summary, 2-bromo-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylbenzene-1-sulfonamide (CAS No. 2097889-25-1) represents a convergence of chemical ingenuity and practical application. Its multifaceted role in pharmaceuticals, materials science, and sustainable chemistry ensures its place as a compound of enduring interest. Whether you're a medicinal chemist seeking novel lead compounds or a materials scientist exploring new functional materials, this molecule offers a wealth of opportunities for innovation and discovery.